Cas no 2308473-80-3 (1-(3S)-3-amino-4-methylpentanoylazetidine-2-carboxamide)

• Product Name: 1-(3S)-3-amino-4-methylpentanoylazetidine-2-carboxamide
• CAS No: 2308473-80-3
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 5853519
• PubChem ID: 165950744
• Update Time: 2025-05-03

1-(3S)-3-amino-4-methylpentanoylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-amino-4-methylpentanoylazetidine-2-carboxamide
• 2308473-80-3
• EN300-1281900
• 1-[(3S)-3-amino-4-methylpentanoyl]azetidine-2-carboxamide

• Inchi： 1S/C10H19N3O2/c1-6(2)7(11)5-9(14)13-4-3-8(13)10(12)15/h6-8H,3-5,11H2,1-2H3,(H2,12,15)/t7-,8?/m0/s1
• InChI Key： HLHKVJGZTXNLBM-JAMMHHFISA-N
• SMILES： O=C(C[C@@H](C(C)C)N)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-(3S)-3-amino-4-methylpentanoylazetidine-2-carboxamide

1-(3S)-3-amino-4-methylpentanoylazetidine-2-carboxamide: A Comprehensive Overview

The compound with CAS No 2308473-80-3, known as 1-(3S)-3-amino-4-methylpentanoylazetidine-2-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This molecule is a derivative of azetidine, a four-membered ring structure, which is known for its rigidity and stability. The presence of an amino group at the 3rd position and a carboxamide group at the 2nd position introduces functional diversity, making it a promising candidate for various biological assays.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of peptide mimetics and enzyme inhibitors. The stereochemistry at the 3rd position (S configuration) plays a crucial role in determining the compound's bioactivity and selectivity. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to explore the binding interactions of this compound with target proteins, revealing potential applications in treating conditions like neurodegenerative diseases and cancer.

The synthesis of 1-(3S)-3-amino-4-methylpentanoylazetidine-2-carboxamide involves a multi-step process that combines principles from stereochemistry and peptide chemistry. Key steps include the formation of the azetidine ring through cyclization reactions and subsequent functionalization to introduce the amino and carboxamide groups. The use of chiral resolving agents ensures the retention of the desired stereochemistry, which is critical for maintaining the compound's biological activity.

In terms of pharmacokinetics, this compound exhibits favorable properties, including moderate solubility and permeability, which are essential for oral bioavailability. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, making it a potential candidate for central nervous system disorders. Additionally, its low toxicity profile, as determined through acute toxicity assays, underscores its safety for further development.

Recent advancements in medicinal chemistry have led to the exploration of CAS No 2308473-80-3 as a lead compound for designing more potent analogs. By modifying substituents on the pentanoyl chain or altering the azetidine ring system, researchers aim to enhance its binding affinity and selectivity towards specific targets. These efforts are supported by high-throughput screening techniques and machine learning algorithms, which accelerate the drug discovery process.

In conclusion, 1-(3S)-3-amino-4-methylpentanoylazetidine-2-carboxamide represents a valuable addition to the arsenal of chemical entities being investigated for therapeutic purposes. Its unique structure, combined with promising biological properties, positions it as a strong candidate for future clinical trials. As research continues to unravel its full potential, this compound may pave the way for innovative treatments in various disease areas.